Cas no 1039893-67-8 (4-(tert-butoxy)pyridin-3-amine)

4-(tert-butoxy)pyridin-3-amine structure

1039893-67-8 structure

Product Name:4-(tert-butoxy)pyridin-3-amine

CAS No:1039893-67-8

MF:C₉H₁₄N₂O

MW:166.220262050629

CID:4569152

PubChem ID:28994903

Update Time:2025-08-03

4-(tert-butoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 4-(tert-butoxy)pyridin-3-amine
- Inchi： 1S/C9H14N2O/c1-9(2,3)12-8-4-5-11-6-7(8)10/h4-6H,10H2,1-3H3
- InChI Key： CWLBFWIFRGLFKM-UHFFFAOYSA-N
- SMILES： C1=NC=CC(OC(C)(C)C)=C1N

4-(tert-butoxy)pyridin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B417435-10mg	4-(tert-Butoxy)pyridin-3-amine	1039893-67-8		10mg	$ 50.00	2022-06-07
TRC	B417435-50mg	4-(tert-Butoxy)pyridin-3-amine	1039893-67-8		50mg	$ 185.00	2022-06-07
TRC	B417435-100mg	4-(tert-Butoxy)pyridin-3-amine	1039893-67-8		100mg	$ 275.00	2022-06-07
Enamine	EN300-114313-0.05g	4-(tert-butoxy)pyridin-3-amine	1039893-67-8	95%	0.05g	$155.0	2023-10-26
Enamine	EN300-114313-0.1g	4-(tert-butoxy)pyridin-3-amine	1039893-67-8	95%	0.1g	$232.0	2023-10-26
Enamine	EN300-114313-0.25g	4-(tert-butoxy)pyridin-3-amine	1039893-67-8	95%	0.25g	$331.0	2023-10-26
Enamine	EN300-114313-0.5g	4-(tert-butoxy)pyridin-3-amine	1039893-67-8	95%	0.5g	$524.0	2023-10-26
Enamine	EN300-114313-1.0g	4-(tert-butoxy)pyridin-3-amine	1039893-67-8	95%	1g	$0.0	2023-06-09
Enamine	EN300-114313-2.5g	4-(tert-butoxy)pyridin-3-amine	1039893-67-8	95%	2.5g	$1315.0	2023-10-26
Enamine	EN300-114313-5.0g	4-(tert-butoxy)pyridin-3-amine	1039893-67-8	95%	5.0g	$1945.0	2023-02-18

4-(tert-butoxy)pyridin-3-amine Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

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